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Compound of Interest

Compound Name: Tcpobop

Cat. No.: B1682610 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, step-by-step

information for the proper disposal of TCPOBOP (1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene),

a widely used agonist of the constitutive androstane receptor (CAR). Adherence to these

procedures is critical for maintaining a safe research environment and ensuring regulatory

compliance.

TCPOBOP is a potent research tool, notably used as a selective agonist for the mouse

constitutive androstane receptor (mCAR), with an EC50 of 20 nM.[1][2][3][4] It is instrumental in

studies of liver hyperplasia, hepatocyte proliferation, and the induction of cytochrome P450

enzymes.[5][6][7][8] While invaluable in a laboratory setting, its proper disposal is crucial to

mitigate any potential environmental or health impacts. This document outlines the necessary

procedures for the safe handling and disposal of TCPOBOP, reinforcing our commitment to

being your preferred source for laboratory safety and chemical handling information.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) specific to the TCPOBOP product in your possession. The following is a summary of

general safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a laboratory coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1682610?utm_src=pdf-interest
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://www.caymanchem.com/product/14140/tcpobop
https://www.adooq.com/tcpobop.html
https://www.axonmedchem.com/3411-tcpobop
https://www.tocris.com/products/tcpobop_1225
https://pmc.ncbi.nlm.nih.gov/articles/PMC6289897/
https://www.medchemexpress.com/tcpobop.html
https://www.semanticscholar.org/paper/Constitutive-Androstane-Receptor-Agonist-Initiates-Mazin-Perevalova/5029fd2801774a0cd25f1b252b91a8fe8fbfd652
https://www.biorxiv.org/content/10.1101/2024.02.16.580717v1.full-text
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Handle TCPOBOP in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, avoid generating dust. For solid spills, gently

sweep up the material and place it in a designated, sealed container for disposal. For

solutions, absorb the spill with an inert material and place it in a sealed container.

Step-by-Step Disposal Procedures
The disposal of TCPOBOP and its containers must be conducted in accordance with all

applicable federal, state, and local environmental regulations.

Waste Identification and Segregation:

Unused or unwanted solid TCPOBOP should be collected in a clearly labeled, sealed

container.

Solutions containing TCPOBOP should be collected in a separate, labeled, and sealed

container designated for halogenated organic waste. Do not mix with other waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS)

office.

Empty containers that held TCPOBOP should be triple-rinsed with an appropriate solvent

(e.g., DMSO, DMF). The rinsate should be collected and disposed of as hazardous waste.

Waste Storage:

Store all waste containers in a designated, secure area away from incompatible materials.

Ensure waste containers are properly labeled with the contents, including the

concentration of TCPOBOP, and the date of accumulation.

Final Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the TCPOBOP waste.

Never dispose of TCPOBOP down the drain or in the regular trash.
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Chemical and Physical Properties of TCPOBOP
A clear understanding of a chemical's properties is fundamental to its safe handling and

disposal.

Property Value

Chemical Name 1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene

Synonym
2,2'-[1,4-phenylenebis(oxy)]bis[3,5-dichloro]-

pyridine

CAS Number 76150-91-9[1][9]

Molecular Formula C16H8Cl4N2O2[1][9]

Molecular Weight 402.06 g/mol [9]

Appearance Crystalline solid[1]

Solubility
Soluble in DMSO (10 mg/mL) and DMF (3

mg/ml).[1][9] Insoluble in water and ethanol.[9]

Storage Store at -20°C.[1]

Experimental Workflow: TCPOBOP-Induced CAR
Activation
To provide further context for the application of TCPOBOP in a research setting, the following

diagram illustrates a typical experimental workflow for studying CAR activation.
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Workflow of TCPOBOP-induced CAR activation and downstream effects.

TCPOBOP Signaling Pathway
The following diagram illustrates the signaling pathway initiated by TCPOBOP, leading to the

transcription of target genes.
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Signaling pathway of TCPOBOP-mediated CAR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1682610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1682610?utm_src=pdf-body
https://www.benchchem.com/product/b1682610?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/14140/tcpobop
https://www.adooq.com/tcpobop.html
https://www.axonmedchem.com/3411-tcpobop
https://www.tocris.com/products/tcpobop_1225
https://pmc.ncbi.nlm.nih.gov/articles/PMC6289897/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6289897/
https://www.medchemexpress.com/tcpobop.html
https://www.semanticscholar.org/paper/Constitutive-Androstane-Receptor-Agonist-Initiates-Mazin-Perevalova/5029fd2801774a0cd25f1b252b91a8fe8fbfd652
https://www.semanticscholar.org/paper/Constitutive-Androstane-Receptor-Agonist-Initiates-Mazin-Perevalova/5029fd2801774a0cd25f1b252b91a8fe8fbfd652
https://www.biorxiv.org/content/10.1101/2024.02.16.580717v1.full-text
https://www.selleckchem.com/products/tcpobop.html
https://www.benchchem.com/product/b1682610#tcpobop-proper-disposal-procedures
https://www.benchchem.com/product/b1682610#tcpobop-proper-disposal-procedures
https://www.benchchem.com/product/b1682610#tcpobop-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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